Cas no 1355234-25-1 (5-(1-Ethylpyrrolidin-2-yl)-1H-indole)

5-(1-Ethylpyrrolidin-2-yl)-1H-indole is a heterocyclic compound featuring an indole core substituted with a 1-ethylpyrrolidin-2-yl group at the 5-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The ethylpyrrolidine moiety enhances solubility and bioavailability, while the indole scaffold provides a versatile platform for further functionalization. Its rigid framework and electron-rich nature make it suitable for applications in medicinal chemistry, particularly in the development of CNS-targeting agents or serotonin receptor modulators. The compound's synthetic accessibility and stability under standard conditions further contribute to its utility in exploratory and process chemistry.

5-(1-Ethylpyrrolidin-2-yl)-1H-indole structure

1355234-25-1 structure

Product Name:5-(1-Ethylpyrrolidin-2-yl)-1H-indole

CAS No:1355234-25-1

MF:C₁₄H₁₈N₂

MW:214.306123256683

CID:5058164

Update Time:2025-10-29

5-(1-Ethylpyrrolidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 5-(1-Ethylpyrrolidin-2-yl)-1H-indole
- 5-(1-Ethyl-pyrrolidin-2-yl)-1H-indole
- Inchi： 1S/C14H18N2/c1-2-16-9-3-4-14(16)12-5-6-13-11(10-12)7-8-15-13/h5-8,10,14-15H,2-4,9H2,1H3
- InChI Key： LKOXCBQHBNTILY-UHFFFAOYSA-N
- SMILES： N1(CC)CCCC1C1C=CC2=C(C=CN2)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 241
XLogP3: 2.8
Topological Polar Surface Area: 19

5-(1-Ethylpyrrolidin-2-yl)-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM333653-1g	5-(1-Ethylpyrrolidin-2-yl)-1H-indole	1355234-25-1	95%+	1g	$772	2023-01-10
Chemenu	CM333653-1g	5-(1-Ethylpyrrolidin-2-yl)-1H-indole	1355234-25-1	95%+	1g	$780	2021-08-18

5-(1-Ethylpyrrolidin-2-yl)-1H-indole Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
3. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on 5-(1-Ethylpyrrolidin-2-yl)-1H-indole

5-(1-Ethylpyrrolidin-2-yl)-1H-Indole: A Comprehensive Overview of CAS No. 1355234-25-1

5-(1-Ethylpyrrolidin-2-yl)-1H-indole (CAS No. 1355234-25-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as EPI, is a member of the indole family and features a unique ethylpyrrolidinyl substituent. The structural complexity and potential biological activity of EPI make it a valuable candidate for various research applications, including drug discovery and the development of novel therapeutic agents.

The chemical structure of 5-(1-Ethylpyrrolidin-2-yl)-1H-indole consists of an indole core with a substituted pyrrolidine ring. The indole scaffold is a common motif in natural products and pharmaceuticals, known for its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The addition of the ethylpyrrolidinyl group introduces additional complexity and potential for modulating biological interactions.

Recent studies have explored the pharmacological properties of EPI in detail. One notable area of research involves its potential as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. EPI has been shown to exhibit selective binding to certain serotonin receptor subtypes, which could make it a promising lead compound for the development of new treatments for mood disorders and other neuropsychiatric conditions.

In addition to its serotonin receptor activity, EPI has also been investigated for its potential anti-inflammatory effects. Inflammation is a key driver of many chronic diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Preliminary studies suggest that EPI may possess anti-inflammatory properties by modulating the activity of inflammatory cytokines and other signaling pathways. This makes it an attractive candidate for further investigation in the context of inflammatory diseases.

The synthesis of 5-(1-Ethylpyrrolidin-2-yl)-1H-indole has been optimized using various synthetic routes, each with its own advantages and challenges. One common approach involves the reaction of 2-bromoethylamine with pyrrolidine to form the ethylpyrrolidinyl intermediate, followed by coupling with an appropriate indole derivative. Advances in synthetic chemistry have enabled more efficient and scalable production methods, facilitating the availability of EPI for research purposes.

The safety profile of EPI is an important consideration in its development as a potential therapeutic agent. Preclinical studies have generally shown that EPI exhibits low toxicity at relevant concentrations. However, as with any new compound, thorough safety assessments are necessary to ensure its safe use in clinical settings. Ongoing research aims to further elucidate the pharmacokinetic properties and potential side effects of EPI, providing valuable insights for its future clinical applications.

In conclusion, 5-(1-Ethylpyrrolidin-2-yl)-1H-indole (CAS No. 1355234-25-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, EPI holds significant promise for advancing our understanding and treatment of various diseases.